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Compound of Interest

Compound Name: Nvs pak1 C

Cat. No.: B10788250

Get Quote

Part 1: Executive Safety Directive
NVS-PAK1-C (CAS: 2250019-95-3) is the designated negative control probe for the allosteric

PAK1 inhibitor NVS-PAK1-1.[1] While it exhibits significantly reduced affinity for the PAK1

kinase domain compared to the active compound, it must be treated as a hazardous chemical

waste.

Critical Operational Rule: Do not assume "negative control" implies "non-toxic." Due to its

structural similarity to potent benzodiazepine-based kinase inhibitors and the lack of

comprehensive in vivo toxicological data, NVS-PAK1-C must be handled with the same

Biosafety Level (BSL) and chemical hygiene rigor as the active inhibitor.[1]

Immediate "Do Not" Checklist
DO NOT dispose of NVS-PAK1-C stocks down the sink drain.[1]

DO NOT mix with oxidizers or strong acids in waste carboys.[1]

DO NOT dispose of empty vials in regular trash; they are "P-listed" equivalent trace waste.[1]
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Part 2: Technical & Hazard Profile
Effective disposal requires understanding the physicochemical properties of the compound.

NVS-PAK1-C is a hydrophobic small molecule, typically solvated in DMSO or Ethanol.[1]

Table 1: Physicochemical Properties Relevant to
Disposal

Property Data Operational Implication

Chemical Name NVS-PAK1-C
Labeling requirement for waste

tags.

Molecular Weight 465.91 g/mol Heavy molecule; non-volatile.

Solubility
DMSO (~45 mg/mL), Ethanol

(~9 mg/mL)

Water insoluble. Do not use

water for primary spill cleanup.

[1] Use Ethanol or DMSO.[1]

Physical State Solid (White to beige powder)
Dust hazard if not

reconstituted.[1]

Hazard Class Irritant / Potentially Toxic
Treat as GHS Category 3/4

(Acute Tox).[1]

RCRA Status
Non-specific (Characteristic

Waste)

Dispose as Hazardous

Chemical Waste (Ignitable if in

solvent).[1]

Part 3: Disposal Protocols
Waste Stream Segregation
The most common compliance failure in laboratories is improper segregation. NVS-PAK1-C

waste must be separated based on its physical state and solvent carrier.[1][2]

DOT Diagram 1: Waste Segregation Decision Tree
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Figure 1: Decision matrix for segregating NVS-PAK1-C waste streams to ensure compliance

with EHS incineration protocols.[1]

Protocol A: Solid Waste (Consumables & Vials)
Scope: Pipette tips, weighing boats, gloves, and empty product vials.
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Containment: Collect all solids in a dedicated, clear hazardous waste bag (4-6 mil thickness).

Trace Residue: Empty vials of NVS-PAK1-C are considered "acute hazardous waste" by best

practice (P-listed equivalent).[1] Do not rinse vials into the sink. Cap them and place them in

the solid waste bag.

Labeling: Affix a hazardous waste tag.

Constituents: "Debris contaminated with NVS-PAK1-C (Benzodiazepine derivative)."[1]

Hazard Checkbox: Toxic.[1]

Protocol B: Liquid Waste (Stock Solutions)
Scope: Expired DMSO stock solutions or high-concentration aliquots.[1]

Solvent Compatibility: Ensure the waste carboy is rated for organic solvents (HDPE or

Glass).[1]

Transfer: Pour the stock solution into the "Organic Solvents" waste stream.

Rinsing: Rinse the source vial with ethanol twice, pouring the rinsate into the same organic

waste carboy.

Precipitation Warning: If mixing with aqueous waste, NVS-PAK1-C may precipitate.[1] It is

safer to keep it in the high-BTU (organic) waste stream intended for fuel

blending/incineration.[1]

Part 4: Spill Response & Decontamination[1][2][3]
Accidental spills of NVS-PAK1-C powder or high-concentration stocks require immediate,

methodical containment to prevent laboratory contamination.[1]

DOT Diagram 2: Spill Response Workflow
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Figure 2: Step-by-step workflow for containing and cleaning NVS-PAK1-C spills.

Decontamination Procedure[1][2][3][7]
PPE: Double nitrile gloves, lab coat, and safety glasses.

Solvent Selection: Because NVS-PAK1-C is hydrophobic, water alone will not clean the

surface effectively. Use 10-20% Ethanol or Isopropanol for the initial wipe.[1]

Technique: Wipe from the outside of the spill toward the center to prevent spreading.

Verification: If available, use a UV lamp (if the compound or its carrier is fluorescent, though

NVS-PAK1-C is not strongly fluorescent, this is general practice for some kinase inhibitors)

or simply repeat the solvent wipe twice to ensure removal.[1]

Part 5: Regulatory & Compliance Context[1][2][3][6]
While NVS-PAK1-C is a research tool, it falls under the "Performance-Based" compliance

umbrella.

EPA/RCRA (USA): If discarded unused, it may meet the definition of a characteristic

hazardous waste (Ignitable D001 if in DMSO).[1]

OSHA: Comply with the Hazard Communication Standard (29 CFR 1910.1200).[1] Ensure

the SDS is accessible.

SGC (Structural Genomics Consortium) Guidelines: As a probe generated via SGC

partnerships, best practices dictate it be handled with the same care as the active probe to

maintain the integrity of the "chemical probe" standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10788250?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

